2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropan-1-ol

• CAS No.: 1246213-29-5
• Molecular Formula: C21H28O2
• Molecular Weight: 312.453
• IUPAC Name: 2-(5-tert-butyl-2-phenylmethoxyphenyl)-2-methylpropan-1-ol
• InChI: InChI=1S/C21H28O2/c1-20(2,3)17-11-12-19(18(13-17)21(4,5)15-22)23-14-16-9-7-6-8-10-16/h6-13,22H,14-15H2,1-5H3
• InChI Key: YLTXIQKPVBXYLH-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=C(C=C1)OCC2=CC=CC=C2)C(C)(C)CO

Description

2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropan-1-ol is a useful research compound. Its molecular formula is C21H28O2 and its molecular weight is 312.453. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of compound 8 (9.21 g, 0.030 mol) in MeOH (150 mL) was added slowly NaBH4 (2.3 g, 0.061 mol) at 0° C. After the mixture was stirred at 20° C. for 3 hours, 12 mL of 6 N HCl was added, and the mixture was stirred for an additional 30 minutes. The solution was then concentrated to about one-quarter of the original volume and extracted with EtOAc. The organic layer was separated and washed with water and brine, dried with Na2SO4, filtered, and then concentrated in vacuo to afford compound 9 as a white solid. 1H NMR (DMSO-d6; 400 MHz) δ 7.47 (m), δ 7.42 (m), δ 7.34 (m), δ 7.28 (m), δ 7.16 (m), δ 6.94 (m), δ 5.08 (s), δ 4.45 (t), δ 3.64 (d), δ 1.28 (s), δ 1.25 (s).